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Compound of Interest

Compound Name: Methyl Carbamate

Cat. No.: B145844

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
Methyl Carbamate (CAS 598-55-0). The information is presented to be a valuable resource for
professionals in research, science, and drug development who require precise data for
modeling, formulation, and synthesis activities.

Core Physical and Chemical Properties

Methyl Carbamate is the organic compound with the chemical formula CHsOC(O)NH-. It is the
simplest ester of carbamic acid.[1] At room temperature, it exists as a white crystalline solid.[2]

Table 1: Quantitative Physical and Chemical Properties of Methyl Carbamate
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Property Value Source
Molecular Formula C2HsNO2 [3114]
Molecular Weight 75.07 g/mol [2]
Melting Point 52-54 °C (126-129 °F) [2]
Boiling Point 177 °C (351 °F) at 760 mmHg [1112]
Density 1.1361 g/cm3 at 56 °C (133 °F)  [2]
217 parts in 100 at 11 °C;
Solubility in Water greater than or equal to 100 [2][5]
mg/mL at 19 °C
Solubility in Ethanol 73 parts in 100 at 15 °C [2]
Appearance White crystalline solid [2]
Vapor Pressure 0.56 mmHg [2]
LogP (Octanol/Water Partition 0.66 2]

Coefficient)

Experimental Protocols for Property Determination

While specific, detailed experimental protocols for the determination of each physical property

of Methyl Carbamate are not readily available in the public domain, the following sections

describe the general, standardized methodologies typically employed for these measurements.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a critical indicator of its purity. The capillary method is

a common and reliable technique for this measurement.

Methodology:

o Sample Preparation: A small amount of finely powdered, dry Methyl Carbamate is packed

into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.
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e Apparatus: A melting point apparatus is used, which consists of a heated block with a sample
holder, a thermometer or temperature sensor, and a viewing lens.

e Heating: The capillary tube is placed in the heating block, and the temperature is raised at a
steady rate.

e Observation: The sample is observed through the viewing lens. The temperature at which
the first drop of liquid appears is recorded as the beginning of the melting range. The
temperature at which the last crystal melts is recorded as the end of the melting range.

» Purity Indication: A sharp melting range (typically 0.5-1 °C) is indicative of a pure compound.
Impurities tend to depress and broaden the melting range.

Sample Preparation Measurement Data Analysis

-
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General workflow for melting point determination.

Boiling Point Determination

The boiling point is determined at a specific atmospheric pressure. The literature value for
Methyl Carbamate is reported at 760 mmHg.

Methodology:

o Apparatus: A distillation apparatus is typically used, consisting of a boiling flask, a condenser,
a thermometer, and a collection flask.

e Procedure: A sample of Methyl Carbamate is placed in the boiling flask. The apparatus is
assembled, and the sample is heated. The vapor travels into the condenser, where it is
cooled and condenses back into a liquid, which is collected.
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o Measurement: The thermometer is placed so that the top of the bulb is level with the side
arm of the distillation head. The boiling point is the temperature at which the vapor and liquid
are in equilibrium, and this is read from the thermometer when the temperature stabilizes
during distillation.

Density Measurement

The density of a solid can be determined using various methods. For a crystalline solid like
Methyl Carbamate, a pycnometer or a gas pycnometer is often used for accurate
measurements.

Methodology (Pycnometer Method):

The weight of a clean, dry pycnometer is determined.

e The pycnometer is filled with a liquid of known density (in which Methyl Carbamate is
insoluble) and weighed.

e The pycnometer is emptied and dried, and a known weight of Methyl Carbamate is added.
e The pycnometer is then filled with the same liquid and weighed again.

e The volume of the Methyl Carbamate is calculated from the displacement of the liquid, and
the density is determined by dividing the mass of the sample by its volume.

Solubility Assessment

Solubility is typically determined by the equilibrium saturation method.
Methodology:

¢ An excess amount of Methyl Carbamate is added to a known volume of the solvent (e.g.,
water, ethanol) in a sealed container.

e The mixture is agitated at a constant temperature for a sufficient period to reach equilibrium.

e The saturated solution is then filtered to remove the undissolved solid.
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+ A known volume of the clear, saturated solution is taken, and the solvent is evaporated.

e The mass of the remaining Methyl Carbamate is measured, and the solubility is calculated
(e.g., in g/200 mL or mg/mL).

Chemical Reactivity: Hydrolysis

Methyl Carbamate can undergo hydrolysis, particularly under basic conditions, to yield
methanol and carbamic acid. Carbamic acid is unstable and decomposes to ammonia and

Methyl Carbamate
(CH3OC(O)NH2)

carbon dioxide.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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